Cyclobutanesulfonyl chloride
Overview
Description
Cyclobutanesulfonyl chloride is a chemical compound with the molecular formula C4H7ClO2S . It has a molecular weight of 154.62 g/mol . The IUPAC name for this compound is cyclobutanesulfonyl chloride .
Molecular Structure Analysis
The molecular structure of Cyclobutanesulfonyl chloride consists of a cyclobutane ring attached to a sulfonyl group (SO2) and a chloride (Cl) atom . The InChI representation of the molecule isInChI=1S/C4H7ClO2S/c5-8(6,7)4-2-1-3-4/h4H,1-3H2
. Physical And Chemical Properties Analysis
Cyclobutanesulfonyl chloride has a density of 1.4±0.1 g/cm³ . Its boiling point is 217.4±7.0 °C at 760 mmHg . The compound has a vapour pressure of 0.2±0.4 mmHg at 25°C . It has a molar refractivity of 32.1±0.4 cm³ . The compound has 2 hydrogen bond acceptors and 1 rotatable bond .Scientific Research Applications
C4H7ClO2S C_4H_7ClO_2S C4H7ClO2S
and a molecular weight of 154.62 g/mol . It has a variety of applications in scientific research, particularly in the field of organic synthesis and medicinal chemistry. Below, I will detail six unique applications of Cyclobutanesulfonyl chloride, each within its own dedicated section.Synthesis of Cyclobutane-Containing Natural Products
Cyclobutanes are a significant class of compounds in natural products, which exhibit a wide range of pharmaceutical activities. The [2+2] cycloaddition reaction is a primary method for synthesizing cyclobutane rings. Cyclobutanesulfonyl chloride can be used as a precursor in these reactions to create complex natural products with potential medicinal value .
Development of Anti-Viral and Antibacterial Agents
The cyclobutane moiety is prevalent in various drugs and drug prototypes, such as boceprevir and nalbuphine, which have shown antibacterial and anti-viral properties. Cyclobutanesulfonyl chloride can serve as a building block in the synthesis of these cyclobutane-containing compounds .
Modulation of Drug Structures
In medicinal chemistry, modifying the structure of a drug can enhance its clinical efficacy and improve its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Cyclobutanesulfonyl chloride can be used to introduce cyclobutane motifs into pharmaceuticals to achieve these improvements .
Synthesis of JAK1 Receptor Inhibitors
Cyclobutanesulfonyl chloride has been utilized in the synthesis of JAK1 receptor inhibitors. For instance, abrocitinib, a sulphonamide derivative approved by the FDA, was developed by incorporating a cyclobutane structure to increase selectivity towards the JAK1 receptor .
Radical Cyclization Reactions
Cyclobutanesulfonyl chloride can participate in radical cyclization reactions, which are useful for constructing cyclobutane rings. These reactions are important for generating alkyl radicals from epoxides, as demonstrated in the synthesis of fragranol .
Ring-Expansion and Ring-Contraction Strategies
The compound is also involved in ring-expansion and ring-contraction strategies, which are essential for the total synthesis of complex molecules. These methodologies allow for the transformation of smaller or larger ring systems into cyclobutane rings .
Safety and Hazards
properties
IUPAC Name |
cyclobutanesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClO2S/c5-8(6,7)4-2-1-3-4/h4H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REWZIICPWFGXJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10627186 | |
Record name | Cyclobutanesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclobutanesulfonyl chloride | |
CAS RN |
338453-16-0 | |
Record name | Cyclobutanesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cyclobutanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.